Cas no 59803-32-6 (Ethyl 3-(2-Bromophenyl)-2-Cyanoacrylate)

Ethyl 3-(2-Bromophenyl)-2-cyanoacrylate is a brominated cyanoacrylate derivative with applications in organic synthesis and pharmaceutical intermediates. Its key structural features include a reactive cyanoacrylate group and a 2-bromophenyl substituent, which enhance its utility in cross-coupling reactions and as a building block for heterocyclic compounds. The compound exhibits moderate stability under standard conditions, facilitating handling and storage. Its electron-withdrawing groups promote reactivity in nucleophilic additions and cyclization reactions, making it valuable for constructing complex molecular frameworks. The presence of the bromine atom further allows for functionalization via metal-catalyzed transformations. Suitable for controlled environments, it requires protection from moisture and strong bases to maintain integrity.
Ethyl 3-(2-Bromophenyl)-2-Cyanoacrylate structure
59803-32-6 structure
Product Name:Ethyl 3-(2-Bromophenyl)-2-Cyanoacrylate
CAS No:59803-32-6
MF:C12H10BrNO2
MW:280.117302417755
MDL:MFCD00175268
CID:1057448
PubChem ID:668295
Update Time:2025-06-13

Ethyl 3-(2-Bromophenyl)-2-Cyanoacrylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-(2-Bromophenyl)-2-cyanoacrylate
    • α-Cyan-o-bromzimtsaeureaethylester
    • Cinnamic acid, o-bromo-.alpha.-cyano-, ethyl ester
    • Cinnamic acid, o-bromo-alpha-cyano-, ethyl ester
    • 2-Propenoic acid, 3-(2-bromophenyl)-2-cyano-, ethyl ester
    • ethyl 3-(2-bromophenyl)-2-cyanoprop-2-enoate
    • TRA0067425
    • ethyl 2-cyano-3-(bromophenyl)-acrylate
    • Ethyl3-(2-Bromophenyl)-2-cyanoacrylate
    • SY024137
    • SCHEMBL5903089
    • ETHYL 3-(2-BROMOPHENYL)-2-CYANO-2-PROPENOATE
    • AS-32627
    • NSC637306
    • NSC-637306
    • ethyl (E)-3-(2-bromophenyl)-2-cyanoprop-2-enoate
    • 103457-27-8
    • Ethyl (2E)-3-(2-bromophenyl)-2-cyano-2-propenoate
    • AKOS024258027
    • CS-0322832
    • A869114
    • 59803-32-6
    • DTXSID701233491
    • ethyl (E)-3-(2-bromophenyl)-2-cyano-prop-2-enoate
    • MFCD00175268
    • A12676
    • Ethyl 3-(2-Bromophenyl)-2-Cyanoacrylate
    • MDL: MFCD00175268
    • Inchi: 1S/C12H10BrNO2/c1-2-16-12(15)10(8-14)7-9-5-3-4-6-11(9)13/h3-7H,2H2,1H3/b10-7+
    • InChI Key: XJDUYGRZQWFBHZ-JXMROGBWSA-N
    • SMILES: BrC1C=CC=CC=1/C=C(\C#N)/C(=O)OCC

Computed Properties

  • Exact Mass: 278.9895
  • Monoisotopic Mass: 278.989491
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 50.1

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.453
  • Melting Point: No data available
  • Boiling Point: 381°C at 760 mmHg
  • Flash Point: 184.2°C
  • Refractive Index: 1.592
  • PSA: 50.09
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 3-(2-Bromophenyl)-2-Cyanoacrylate Pricemore >>

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Ethyl 3-(2-Bromophenyl)-2-Cyanoacrylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:59803-32-6)Ethyl 3-(2-Bromophenyl)-2-Cyanoacrylate
Order Number:A869114
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:15
Price ($):267.0
Email:sales@amadischem.com

Additional information on Ethyl 3-(2-Bromophenyl)-2-Cyanoacrylate

Recent Advances in the Study of Ethyl 3-(2-Bromophenyl)-2-Cyanoacrylate (CAS: 59803-32-6)

Ethyl 3-(2-Bromophenyl)-2-Cyanoacrylate (CAS: 59803-32-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the fields of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a versatile building block for the development of novel therapeutic agents. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, applications, and biological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Ethyl 3-(2-Bromophenyl)-2-Cyanoacrylate as a precursor for the synthesis of potent kinase inhibitors. The study demonstrated that modifications to the cyanoacrylate moiety could significantly enhance the binding affinity of the resulting inhibitors to target kinases, offering new avenues for cancer therapy. The compound's unique structural features, including the bromophenyl group, were found to play a critical role in stabilizing interactions with the kinase active site.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, focused on the antimicrobial properties of derivatives synthesized from Ethyl 3-(2-Bromophenyl)-2-Cyanoacrylate. The study revealed that certain derivatives exhibited broad-spectrum activity against drug-resistant bacterial strains, with minimal cytotoxicity to mammalian cells. These findings suggest that this compound could serve as a promising scaffold for the development of new antibiotics.

Advances in synthetic methodologies have also been reported, with a 2022 paper in Organic Letters describing a highly efficient, one-pot synthesis of Ethyl 3-(2-Bromophenyl)-2-Cyanoacrylate using palladium-catalyzed cross-coupling reactions. This method offers improved yields and reduced environmental impact compared to traditional approaches, making it more suitable for large-scale production.

In summary, Ethyl 3-(2-Bromophenyl)-2-Cyanoacrylate (CAS: 59803-32-6) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential biological activities make it a valuable tool for drug discovery. Future research is expected to further explore its applications in targeted therapies and antimicrobial development.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:59803-32-6)Ethyl 3-(2-Bromophenyl)-2-Cyanoacrylate
A869114
Purity:99%
Quantity:5g
Price ($):267.0
Email